Cas no 88963-02-4 (3-Pentanone, 1,5-bis(dibutylphosphinyl)-1,5-diphenyl-)

• Product name: 3-Pentanone, 1,5-bis(dibutylphosphinyl)-1,5-diphenyl-
• CAS No: 88963-02-4
• MF: C₃₃H₅₂O₃P₂
• MW: 558.711711883545
• CID: 618004
• PubChem ID: 13196820

3-Pentanone, 1,5-bis(dibutylphosphinyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,5-bis(dibutylphosphinyl)-1,5-diphenyl-
• 1,5-bis(dibutylphosphoryl)-1,5-diphenylpentan-3-one
• DTXSID40526471
• 88963-02-4

• Inchi： InChI=1S/C33H52O3P2/c1-5-9-23-37(35,24-10-6-2)32(29-19-15-13-16-20-29)27-31(34)28-33(30-21-17-14-18-22-30)38(36,25-11-7-3)26-12-8-4/h13-22,32-33H,5-12,23-28H2,1-4H3
• InChI Key： WJESGACZWXCFLG-UHFFFAOYSA-N
• SMILES： CCCCP(=O)(CCCC)C(CC(=O)CC(C1=CC=CC=C1)P(=O)(CCCC)CCCC)C2=CC=CC=C2

Computed Properties

• Exact Mass: 558.33916951g/mol
• Monoisotopic Mass: 558.33916951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 20
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2Ų
• XLogP3: 6.2

Experimental Properties

• PSA: 70.83000
• LogP: 10.74490